Cas no 1407974-54-2 (Tos-pentane-azide)

• Product Name: Tos-pentane-azide
• CAS No: 1407974-54-2
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• CID: 5169894
• Update Time: 2025-10-29

Tos-pentane-azide Chemical and Physical Properties

Names and Identifiers

• 5-Azidopentyl 4-methylbenzenesulfonate
• Tos-pentane-azide
• Azide-pentane-Tos
• LCZC3015
• 1-{[(5-azidopentyl)oxy]sulfonyl}-4-methylbenzene

• Inchi： 1S/C12H17N3O3S/c1-11-5-7-12(8-6-11)19(16,17)18-10-4-2-3-9-14-15-13/h5-8H,2-4,9-10H2,1H3
• InChI Key： YRCBZIBQKNHADI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 391
• XLogP3: 3.4
• Topological Polar Surface Area: 66.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Tos-pentane-azide

Introduction to Tos-pentane-azide (CAS No. 1407974-54-2)

Tos-pentane-azide, with the chemical formula C₈H₁₀N₆O and a CAS number of 1407974-54-2, is a compound of significant interest in the field of synthetic chemistry and pharmaceutical research. This azide derivative features a tosylated pentane backbone, making it a versatile intermediate in the synthesis of more complex molecules. The presence of the azide group introduces unique reactivity, enabling a wide range of chemical transformations that are invaluable in drug discovery and material science.

The< strong>Tos-pentane-azide molecule is particularly notable for its role in constructing biologically active scaffolds. Its structural features allow for selective modifications, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its utility in the development of novel therapeutic agents, where its reactivity can be harnessed to create targeted interventions.

In the realm of pharmaceutical innovation, the< strong>azide functional group in Tos-pentane-azide plays a crucial role. Azides are well-known for their ability to participate in various coupling reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a cornerstone of modern synthetic organic chemistry. This reaction has been extensively used to construct complex molecular architectures, including peptidomimetics and drug candidates. The tosyl group, on the other hand, enhances the electrophilicity of certain carbon centers, facilitating further functionalization and diversification of the molecule.

Recent advancements in synthetic methodologies have further expanded the applications of Tos-pentane-azide. For instance, researchers have leveraged its reactivity to develop new strategies for constructing heterocyclic compounds, which are prevalent in many pharmacologically active molecules. The ability to introduce azide groups at specific positions on the pentane scaffold allows for precise control over molecular structure, enabling the design of compounds with tailored biological properties.

The< strong>CAS No. 1407974-54-2 designation ensures that researchers can reliably identify and procure this compound for their studies. This standardized classification system is essential for maintaining consistency and accuracy in scientific literature and industrial applications. The compound's properties have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, providing a comprehensive understanding of its structure and behavior.

One of the most exciting areas of research involving< strong>Tos-pentane-azide is its application in bioconjugation techniques. By incorporating azide groups into biomolecules like peptides and proteins, researchers can facilitate post-synthetic modifications that enhance stability or introduce new functionalities. This approach has been particularly useful in developing imaging agents and therapeutic proteins that require precise targeting and controlled release.

The< strong/tosylated pentane backbone offers additional advantages in terms of synthetic flexibility. The tosyl group not only serves as a protecting group but also as a leaving group in certain reactions, allowing for orthogonal functionalization strategies. This dual functionality makes Tos-pentane-azide an indispensable tool in multi-step syntheses where multiple transformations need to be performed without interference.

In conclusion, Tos-pentane-azide (CAS No. 1407974-54-2) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex molecules with potential therapeutic applications. As research continues to evolve, the utility of this compound is likely to expand further, driving innovation in drug discovery and material science.